Cas no 1849203-11-7 ((Morpholin-2-yl)methanesulfonamide)

• Product Name: (Morpholin-2-yl)methanesulfonamide
• CAS No: 1849203-11-7
• MF: C₅H₁₂N₂O₃S
• MW: 180.225379943848
• CID: 6075402
• PubChem ID: 126972766
• Update Time: 2025-07-23

(Morpholin-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1849203-11-7
• (morpholin-2-yl)methanesulfonamide
• EN300-6205401
• SCHEMBL20760797
• (Morpholin-2-yl)methanesulfonamide

• Inchi： 1S/C5H12N2O3S/c6-11(8,9)4-5-3-7-1-2-10-5/h5,7H,1-4H2,(H2,6,8,9)
• InChI Key： PWAYXKWGDMEGHU-UHFFFAOYSA-N
• SMILES： S(CC1CNCCO1)(N)(=O)=O

Computed Properties

• Exact Mass: 180.05686342g/mol
• Monoisotopic Mass: 180.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 89.8Ų

Additional information on (Morpholin-2-yl)methanesulfonamide

Comprehensive Analysis of (Morpholin-2-yl)methanesulfonamide (CAS No. 1849203-11-7): Properties, Applications, and Research Insights

The compound (Morpholin-2-yl)methanesulfonamide (CAS No. 1849203-11-7) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science. This sulfonamide derivative, featuring a morpholine ring, exhibits intriguing physicochemical properties that make it a subject of ongoing research. In this article, we delve into its molecular characteristics, synthesis pathways, and emerging uses while addressing common queries from researchers and industry professionals.

Chemically, (Morpholin-2-yl)methanesulfonamide belongs to the class of sulfonamides, known for their diverse biological activities. The presence of the morpholine moiety enhances its solubility and bioavailability, making it particularly interesting for drug discovery. Recent studies highlight its potential as a building block for kinase inhibitors and enzyme modulators, aligning with current trends in targeted therapy development. Researchers frequently search for "sulfonamide derivatives in drug design" or "morpholine-based bioactive compounds," reflecting the compound's relevance in modern medicinal chemistry.

From a synthetic perspective, 1849203-11-7 can be prepared through multi-step organic reactions involving sulfonylation of morpholine precursors. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and purity—a topic frequently queried in academic forums. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, with the sulfonamide group (-SO₂NH₂) serving as a key pharmacophore. These details address common search terms such as "CAS 1849203-11-7 synthesis protocol" and "spectral data of morpholinyl sulfonamides."

Beyond pharmaceuticals, (Morpholin-2-yl)methanesulfonamide shows promise in material science applications. Its ability to form stable complexes with metals has sparked interest in catalysis and polymer modification. Industry professionals often inquire about "sulfonamide-based ligands for catalysis" or "morpholine derivatives in smart materials," underscoring its interdisciplinary utility. Recent patents describe its incorporation into ion-exchange membranes and conductive polymers, positioning it as a versatile chemical entity.

Safety and handling of 1849203-11-7 follow standard laboratory protocols for sulfonamide compounds. While not classified as hazardous, proper PPE (personal protective equipment) is recommended during handling—a practical concern often raised in workplace safety discussions. Environmental fate studies indicate moderate biodegradability, with researchers increasingly searching for "green chemistry approaches for sulfonamide synthesis" to align with sustainability goals.

The commercial availability of (Morpholin-2-yl)methanesulfonamide has expanded due to growing demand from contract research organizations (CROs) and academic institutions. Suppliers typically provide technical specifications including purity grades (>98%) and storage conditions (2-8°C), addressing frequent purchaser queries. Market analysts note rising interest in "custom synthesis of CAS 1849203-11-7" as researchers seek tailored derivatives for specific projects.

Future research directions for this compound may explore its computational drug design potential through molecular docking studies, a hot topic in AI-driven chemistry. Preliminary QSAR (Quantitative Structure-Activity Relationship) models suggest favorable interactions with biological targets, prompting searches like "morpholinyl sulfonamide SAR studies." Additionally, its role in click chemistry applications continues to be investigated, particularly in bioconjugation techniques.

In conclusion, (Morpholin-2-yl)methanesulfonamide (CAS No. 1849203-11-7) represents a multifaceted compound bridging pharmaceutical innovation and advanced material development. Its structural features cater to contemporary needs in precision medicine and functional materials, while ongoing research addresses key questions from scientific communities worldwide. This overview synthesizes technical data with practical insights to serve as a authoritative resource for professionals navigating this chemical space.